2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide

• IUPAC Name: 2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide
• InChI: InChI=1S/C13H8ClFN2O3/c14-10-4-2-1-3-9(10)13(18)16-8-5-6-11(15)12(7-8)17(19)20/h1-7H,(H,16,18)
• InChI Key: LLNFMYOIIDAPSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])Cl
• Molecular Formula: C13H8ClFN2O3
• Molecular Weight: 294.66 g/mol

Description

2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide, also known as CF3, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CF3 is a yellow crystalline solid that is soluble in organic solvents and has a molecular weight of 312.67 g/mol.

Mechanism of Action

The mechanism of action of 2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide is not fully understood, but it is believed to work by inhibiting the growth and replication of microorganisms. This compound has been shown to disrupt the cell wall and membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and is well-tolerated in laboratory animals. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide has several advantages for use in laboratory experiments. It is stable under a wide range of conditions and can be easily synthesized in large quantities. However, its high cost and limited availability may limit its use in certain experiments.

Future Directions

There are several areas of research that could benefit from further investigation of 2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide. These include:
1. Development of new drugs and pharmaceuticals: this compound has shown promising results in preclinical studies for the treatment of infectious diseases. Further research is needed to determine its efficacy and safety in humans.
2. Agricultural applications: this compound has potential as a pesticide due to its antifungal and antibacterial properties. Further studies are needed to determine its effectiveness and environmental impact.
3. Material science: this compound has unique properties that make it a promising candidate for use in the development of new materials, such as sensors and catalysts. Further research is needed to explore its potential in this area.
In conclusion, this compound is a chemical compound that has potential applications in various scientific fields. Further research is needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide can be synthesized using a multi-step procedure involving the reaction of 4-fluoro-3-nitroaniline with 2-chlorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

2-chloro-N-(4-fluoro-3-nitrophenyl)benzamide has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research is in the development of new drugs and pharmaceuticals. This compound has been shown to have potent antifungal and antibacterial activity, making it a promising candidate for the treatment of infectious diseases.